Cas no 444568-27-8 (3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide)

• Product Name: 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide
• CAS No: 444568-27-8
• MF: C₁₈H₁₅BrN₂O₃
• MW: 387.227303743362
• CID: 5446933
• PubChem ID: 2372336
• Update Time: 2025-06-08

3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

• SR-01000035195-1
• (E)-3-[2-[(4-bromophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enamide
• Z56848908
• AKOS001055161
• 3-{2-[(4-bromophenyl)methoxy]-3-methoxyphenyl}-2-cyanoprop-2-enamide
• SR-01000035195
• 444568-27-8
• EN300-26581851
• 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide

• Inchi： 1S/C18H15BrN2O3/c1-23-16-4-2-3-13(9-14(10-20)18(21)22)17(16)24-11-12-5-7-15(19)8-6-12/h2-9H,11H2,1H3,(H2,21,22)
• InChI Key： YDRCRVUPGLPUKF-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C#N)=CC1=CC=CC(OC)=C1OCC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 386.02660g/mol
• Monoisotopic Mass: 386.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.5±50.0 °C(Predicted)
• pka: 13.04±0.50(Predicted)

Additional information on 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide

Research Briefing on 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide (CAS: 444568-27-8)

In recent years, the compound 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide (CAS: 444568-27-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a bromophenyl moiety and a cyano-propenamide group suggests its role as a potential kinase inhibitor or modulator of cellular signaling pathways. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including etherification and cyanoacetylation, to construct the complex scaffold. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the structural integrity of the synthesized compound. These methodological advancements have facilitated the production of high-quality material for subsequent biological evaluations.

Biological studies have revealed that this compound exhibits potent inhibitory activity against several protein kinases implicated in cancer and inflammatory diseases. In vitro assays demonstrate its ability to selectively target specific kinase domains, with IC50 values in the nanomolar range for certain targets. Molecular docking simulations suggest that the bromophenyl and cyano-propenamide groups play critical roles in binding to the ATP pocket of target kinases, providing insights for structure-activity relationship (SAR) optimization.

Recent preclinical investigations have explored the therapeutic potential of this compound in various disease models. In cancer cell lines, it has shown significant antiproliferative effects, particularly in tumors with dysregulated kinase signaling pathways. Additionally, its anti-inflammatory properties have been demonstrated in animal models of rheumatoid arthritis, where it effectively reduced cytokine production and joint inflammation. These findings highlight its potential as a multi-target therapeutic agent.

Pharmacokinetic studies have addressed the drug-like properties of 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide. While the compound demonstrates favorable in vitro metabolic stability, challenges remain in optimizing its oral bioavailability and tissue distribution. Current research efforts are focused on prodrug strategies and formulation approaches to enhance its pharmacokinetic profile for clinical translation.

The safety profile of this compound has been evaluated through comprehensive toxicological assessments. Initial results indicate a manageable toxicity profile, with dose-dependent effects observed in animal studies. Researchers are investigating structure modifications to further improve the therapeutic window while maintaining its potent biological activity.

In conclusion, 3-[2-[(4-Bromophenyl)methoxy]-3-methoxyphenyl]-2-cyano-2-propenamide represents a promising chemical scaffold for the development of novel kinase-targeted therapies. Its unique structural features and demonstrated biological activities make it a valuable candidate for further drug development. Ongoing research aims to address the current limitations and explore its full therapeutic potential across various disease indications.